Cas no 115414-48-7 (b-D-Glucopyranoside, heptyl2-(acetylamino)-2-deoxy-)
115414-48-7 structure
Product Name:b-D-Glucopyranoside, heptyl2-(acetylamino)-2-deoxy-
CAS No:115414-48-7
MF:C15H29NO6
MW:319.393865346909
CID:130759
PubChem ID:18805106
Update Time:2025-04-19
b-D-Glucopyranoside, heptyl2-(acetylamino)-2-deoxy- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside, heptyl2-(acetylamino)-2-deoxy-
- HEPTYL 2-ACETAMIDO-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
- HEPTYL 2-ACETAMIDO-2-DEOXY-β-D-GLUCOPYRANOSIDE
- HEPTYL 2-ACETAMIDO-2-DEOXY-SS-D-GLUCOPYRANOSIDE
- AKOS002687852
- N-[(2R,3R,4R,5S,6R)-2-heptoxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
- 115414-48-7
-
- Inchi: 1S/C15H29NO6/c1-3-4-5-6-7-8-21-15-12(16-10(2)18)14(20)13(19)11(9-17)22-15/h11-15,17,19-20H,3-9H2,1-2H3,(H,16,18)/t11-,12-,13-,14-,15-/m1/s1
- InChI Key: SRZQFVHBXUJPDN-KJWHEZOQSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OCCCCCCC
Computed Properties
- Exact Mass: 319.19900
- Monoisotopic Mass: 319.19948764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 108.25000
- LogP: 0.30800
b-D-Glucopyranoside, heptyl2-(acetylamino)-2-deoxy- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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